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Introduction
4'-Aminooctanophenone is a chemical compound utilized primarily in research and

development settings.[1] As with many specialized research chemicals, comprehensive safety

and toxicological data for 4'-Aminooctanophenone specifically are not extensively published.

Therefore, this guide has been developed by synthesizing data from Safety Data Sheets (SDS)

of structurally analogous compounds, such as 4'-Aminoacetophenone and 4-

Aminobenzophenone, alongside established principles of laboratory safety. This approach,

known as "read-across," is a scientifically accepted method for predicting the hazard profile of a

substance when specific data is unavailable.

This document is intended for researchers, scientists, and drug development professionals. It

provides a detailed framework for the safe handling, storage, and disposal of 4'-
Aminooctanophenone, grounded in authoritative safety protocols and an understanding of

chemical reactivity. The causality behind each procedural recommendation is explained to

foster a culture of safety and scientific integrity.
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Based on analysis of related amino-aromatic ketones, 4'-Aminooctanophenone is anticipated

to present several health hazards. The primary routes of exposure are inhalation, skin contact,

eye contact, and ingestion.[2]

Anticipated GHS Classification:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[3]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[3][4]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Irritation)

Category 3
H335: May cause respiratory

irritation.[3][4]

The presence of the aminophenyl group suggests a toxicological profile similar to other

aromatic amines, while the octanoyl chain may influence its physical properties and absorption

characteristics. The compound may form an explosible dust-air mixture if dispersed in sufficient

concentration.[4]

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of 4'-
Aminooctanophenone is fundamental to its safe handling. The following table summarizes

key properties derived from computational models and data from analogous compounds.[5][6]
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Property Value Source

Molecular Formula C₁₄H₂₁NO PubChem[5]

Molecular Weight 219.32 g/mol PubChem[5]

Appearance
Anticipated to be a tan or

yellow crystalline solid.

Based on 4'-

Aminoacetophenone[6]

Solubility
Moderately soluble in alcohols;

likely low solubility in water.
Based on 4-Aminophenol[7]

logP (Octanol/Water Partition

Coefficient)
3.9 (Computed) PubChem[5]

Hydrogen Bond Donor Count 1 PubChem[5]

Hydrogen Bond Acceptor

Count
2 PubChem[5]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control, combining engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential for safely handling 4'-
Aminooctanophenone.

Engineering Controls
Ventilation: All handling of solid 4'-Aminooctanophenone should occur in a well-ventilated

area.[8] For procedures that may generate dust, such as weighing or transferring, a certified

chemical fume hood is mandatory.[9]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical. The

following PPE is mandatory when handling 4'-Aminooctanophenone.
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Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1

(US) standards are required.[9] A face shield should be worn in addition to goggles if there is

a significant risk of splashes or dust generation.[9]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves, such as nitrile rubber, tested

according to EN 374.[3][10] Always inspect gloves for integrity before use and change

them immediately if contamination occurs.

Lab Coat: A buttoned, long-sleeved laboratory coat is required. For tasks with a higher risk

of exposure, a chemical-resistant apron should be worn over the lab coat.[9]

Respiratory Protection: If dust formation is unavoidable despite engineering controls, or in

the event of a ventilation failure, a NIOSH-approved respirator with a particulate filter (e.g.,

N95 or higher) is necessary.[9][10]
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Diagram 1: PPE Selection Workflow
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Caption: PPE Selection Workflow for 4'-Aminooctanophenone.
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Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[3]

Do not eat, drink, or smoke in laboratory areas.[11]

Manipulation: Avoid all personal contact, including inhalation of dust.[8] When transferring

the solid, use techniques that minimize dust generation, such as careful scooping rather than

pouring.

Incompatibilities: Keep away from strong oxidizing agents and acids.[2]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[8][11] The recommended storage

temperature is between 15–25°C.[10]

Containers: Keep containers tightly closed and store in the original container.[8] Protect

containers from physical damage.[8]

Segregation: Store away from incompatible materials and foodstuff containers.[8]

Diagram 2: Chemical Storage Protocol
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Caption: Segregated Storage for 4'-Aminooctanophenone.
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First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical

attention after providing initial first aid and show the Safety Data Sheet to the attending

physician.[11][12]

Inhalation: Remove the individual to fresh air.[2] If breathing is difficult or stops, provide

artificial respiration.[11] Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[13] Wash the affected area with

plenty of soap and water.[2] If skin irritation occurs, consult a physician.[10]

Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least

15 minutes, holding the eyelids apart.[2][10] Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention from an ophthalmologist.[10]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[4] Call a physician or poison

control center immediately.[2]
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Diagram 3: Emergency First-Aid Response
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Caption: Flowchart for First-Aid Procedures.

Spill and Leak Procedures
In the event of a spill, prioritize personnel safety and environmental protection.

Minor Spills (Solid)
Evacuate: Advise personnel in the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.

PPE: Wear all required PPE, including respiratory protection.[8]
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Cleanup: Use dry cleanup procedures.[8] Carefully sweep or vacuum the material, avoiding

dust generation.[14]

Contain: Place the spilled material and any contaminated cleaning supplies into a suitable,

labeled, and sealed container for hazardous waste disposal.[8][14]

Decontaminate: Wash the spill area thoroughly with soap and water.[8]

Major Spills
Evacuate: Evacuate the laboratory immediately and alert emergency services.[8]

Isolate: Prevent access to the contaminated area.[15]

Contain: If safe to do so, prevent the spill from entering drains or water courses.[8]

Allow only trained emergency responders with appropriate PPE to handle the cleanup.

Fire-Fighting Measures
Extinguishing Media:

Suitable: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide

(CO₂).[2][11]

Unsuitable: Do not use a direct water jet, as it may scatter the material.[10]

Specific Hazards: The compound is combustible.[10] Combustion may produce toxic fumes,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[2] Dust

may form explosive mixtures with air.[10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[2][16]

Disposal Considerations
Disposal of 4'-Aminooctanophenone and its contaminated waste must be conducted in strict

accordance with all applicable local, state, and federal regulations.[2][17]
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Waste Classification: This material should be treated as hazardous chemical waste.

Containerization: Collect waste in a dedicated, chemically compatible, and clearly labeled

container.[14][18] The label should include the full chemical name: "4'-
Aminooctanophenone Waste".[14]

Segregation: Do not mix with other waste streams, especially incompatible materials like

strong oxidizers.[18]

Disposal Route: Arrange for disposal through a licensed environmental disposal company or

your institution's Environmental Health & Safety (EHS) department.[9][19] Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[9][17]
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Diagram 4: Waste Disposal Decision Tree

Waste Generated
(4'-Aminooctanophenone)

Waste Type?

Pure solid or
contaminated debris

(gloves, paper)

 Solid 

Aqueous solution
(non-sink disposable)

 Liquid 

Place in a dedicated,
sealed, and labeled

Hazardous Waste Container

Label must state:
'Hazardous Waste'

'4-Aminooctanophenone'

Store in designated
Satellite Accumulation Area

Arrange for pickup by
licensed waste contractor / EHS

Click to download full resolution via product page

Caption: Decision Tree for Proper Waste Disposal.
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Toxicological Information
The toxicological data presented here is extrapolated from closely related compounds and

serves as a predictive guide.

Toxicological Endpoint Anticipated Effect
Supporting Evidence
(Analogous Compounds)

Acute Oral Toxicity Harmful if swallowed.

4-Aminophenol LD50 (Rat):

375 mg/kg.[20] 4'-

Aminoacetophenone ATE

(Oral): 381 mg/kg.[10]

Acute Dermal Toxicity Low toxicity expected.
4-Aminophenol LD50 (Rat):

>5000 mg/kg bw.[21]

Acute Inhalation Toxicity Harmful if inhaled.
4-Aminophenol is classified as

harmful by inhalation.[22]

Skin Irritation Causes skin irritation.
4-Aminobenzophenone is

classified as a skin irritant.[2]

Eye Irritation Causes serious eye irritation.

4-Aminobenzophenone is

classified as a serious eye

irritant.[2]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

4-Aminophenol is classified as

Muta. 2 (H341).[22]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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